![molecular formula C17H16BrNO2S2 B2879602 (E)-1-(2-(3-bromo-4-methoxyphenyl)thiazolidin-3-yl)-3-(thiophen-2-yl)prop-2-en-1-one CAS No. 2321352-78-5](/img/structure/B2879602.png)
(E)-1-(2-(3-bromo-4-methoxyphenyl)thiazolidin-3-yl)-3-(thiophen-2-yl)prop-2-en-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(E)-1-(2-(3-bromo-4-methoxyphenyl)thiazolidin-3-yl)-3-(thiophen-2-yl)prop-2-en-1-one is a useful research compound. Its molecular formula is C17H16BrNO2S2 and its molecular weight is 410.34. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Structural Characterization
The synthesis of related thiazolidinone derivatives often involves cyclocondensation reactions that yield compounds with potential for further chemical transformations. For instance, a method for forming 1-(thiazol-2-yl)-4,5-dihydropyrazoles from simple precursors has been demonstrated, where cyclocondensation reactions play a crucial role in the formation of these compounds, showcasing the chemical versatility of thiazolidinone derivatives (Ninganayaka Mahesha et al., 2021). Additionally, reactions of thioxo-thiazolidines with methoxyphenylazide have led to a variety of products, demonstrating the reactivity of such compounds under different chemical conditions (M. T. Omar et al., 2000).
Biological Activities and Applications
Several studies have focused on the synthesis of thiazolidinone derivatives and their evaluation for various biological activities. For example, novel zinc phthalocyanine compounds substituted with benzenesulfonamide derivative groups containing Schiff base have been synthesized and characterized, highlighting their potential in photodynamic therapy for cancer treatment due to their high singlet oxygen quantum yield and good fluorescence properties (M. Pişkin et al., 2020). This indicates the potential of thiazolidinone derivatives in the development of new therapeutic agents.
Additionally, novel (E)-1-(4-methyl-2-(alkylamino)thiazol-5-yl)-3-arylprop-2-en-1-ones have been identified as potent antimicrobial agents, suggesting the utility of thiazolidinone frameworks in designing compounds with antimicrobial properties (K. Liaras et al., 2011).
Furthermore, bromophenol derivatives isolated from the red alga Rhodomela confervoides, including those with methoxy groups, have been studied, although they were found inactive against several human cancer cell lines and microorganisms. This underscores the importance of structural modifications to enhance biological activity (Jielu Zhao et al., 2004).
properties
IUPAC Name |
(E)-1-[2-(3-bromo-4-methoxyphenyl)-1,3-thiazolidin-3-yl]-3-thiophen-2-ylprop-2-en-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16BrNO2S2/c1-21-15-6-4-12(11-14(15)18)17-19(8-10-23-17)16(20)7-5-13-3-2-9-22-13/h2-7,9,11,17H,8,10H2,1H3/b7-5+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KWQASEYQIPUIAS-FNORWQNLSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C2N(CCS2)C(=O)C=CC3=CC=CS3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C=C(C=C1)C2N(CCS2)C(=O)/C=C/C3=CC=CS3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16BrNO2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.